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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450

An in-depth guide to the solubility and storage of (R)-Linezolid-d3, a deuterated analog of the
antibiotic Linezolid. This document provides essential technical information for researchers,
scientists, and professionals in drug development to ensure the proper handling, storage, and
application of this compound in experimental settings.

Solubility Profile

(R)-Linezolid-d3, the deuterated form of Linezolid, exhibits solubility in various organic
solvents, which is a critical consideration for its use in research and development. The solubility
of its non-deuterated counterpart, Linezolid, has been more extensively studied and provides a
strong basis for understanding the solubility characteristics of the deuterated form.

Qualitative Solubility:

(R)-Linezolid-d3 is soluble in polar organic solvents. This is influenced by the presence of
functional groups such as the amide and morpholino moieties which can engage in hydrogen
bonding.[1] The fluorine atom can also impact its solubility in organic versus aqueous
environments.[1]

Quantitative Solubility Data:

The following tables summarize the available quantitative solubility data for (R)-Linezolid-d3
and its non-deuterated form, Linezolid.
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Table 1: Solubility of (R)-Linezolid-d3 in Organic Solvents[Z]

Solvent Solubility Molar Concentration (mM)
Dimethyl Sulfoxide (DMSO) > 20 mg/mL 58.76
Dimethylformamide (DMF) > 10 mg/mL 29.38

Note: The ">" symbol indicates that the substance is soluble at this concentration, but the
saturation point was not determined. It is recommended to use newly opened, hygroscopic
DMSO for the best results.[2]

Table 2: Solubility of Linezolid in Various Solvents[3][4][5]
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Solvent Solubility Temperature pH
Ethanol ~1 mg/mL Not Specified Not Applicable
Dimethyl Sulfoxide N )
~20 mg/mL Not Specified Not Applicable
(DMSO)
Dimethylformamide N ]
~30 mg/mL Not Specified Not Applicable
(DMF)
Phosphate Buffered N
) ~0.1 mg/mL Not Specified 7.2
Saline (PBS)
Water 3.0 mg/mL Not Specified Not Applicable
Varies with )
Water 283.15K-318.15K Not Applicable
temperature
Varies with )
Methanol 283.15K-318.15K Not Applicable
temperature
Varies with _
Ethanol 283.15K-318.15K Not Applicable
temperature
Varies with )
1-Propanol 283.15K-318.15K Not Applicable
temperature
Varies with )
2-Propanol 283.15K-318.15K Not Applicable
temperature

Note: The solubility of Linezolid Form Il was found to increase with rising temperature in water,
methanol, ethanol, 1-propanol, and 2-propanol.[4]

Storage and Stability

Proper storage of (R)-Linezolid-d3 is crucial to maintain its integrity and stability for
experimental use.

Recommended Storage Conditions:
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The following table outlines the recommended storage conditions for (R)-Linezolid-d3 in both
solid and solution forms.

Table 3: Recommended Storage Conditions for (R)-Linezolid-d3[2][6][7]

Form Storage Temperature Duration
Powder -20°C 3 years
In Solvent -80°C 6 months
In Solvent -20°C 1 month

Note: For shipping, (R)-Linezolid-d3 is typically transported at room temperature in the
continental US, though this may vary for other locations.[2]

Stability Profile and Degradation:

Linezolid, and by extension (R)-Linezolid-d3, is susceptible to degradation under certain
conditions. Forced degradation studies have shown that it is labile in acidic, basic, and
oxidative environments.[8][9] However, it demonstrates relative stability against hydrolysis in
water, as well as thermal and photolytic stress.[8][9]

Under alkaline and neutral stress, the primary degradation product results from the hydrolysis
of the phenylmorpholine ring.[8] Acid-catalyzed hydrolysis leads to the cleavage of the same
ring, forming a different degradation product.[8] Oxidative stress results in the formation of an
amine oxide.[9]

A stability study of Linezolid in various intravenous fluids (sodium lactate, 0.9% sodium
chloride, and 5% and 10% glucose solutions) showed that it maintained over 95% of its initial
concentration for 34 days at 25°C.[10][11] The compound is least stable at high pH values and
elevated temperatures.[10][11]

Experimental Protocols

Protocol for Determining Equilibrium Solubility (Shake-Flask Method):
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The shake-flask method is a widely accepted and reliable technique for determining the
equilibrium solubility of a compound.[12][13]

e Preparation: Add an excess amount of (R)-Linezolid-d3 solid to a series of vials, each
containing a known volume of the desired solvent.

o Equilibration: Seal the vials and place them in a mechanical agitator (e.g., an orbital shaker)
set to a constant temperature. Agitate the samples for a predetermined period (e.g., 24-72
hours) to allow the system to reach equilibrium. It is recommended to sample at multiple time
points (e.g., 2, 4, 8, 24, 48, and 72 hours) to ensure that equilibrium has been reached,
which is indicated by a plateau in the concentration.[12]

o Phase Separation: After agitation, allow the vials to stand undisturbed for a sufficient time to
allow the undissolved solid to sediment. Alternatively, the saturated solution can be
separated from the excess solid by centrifugation or filtration.

» Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the sample as
necessary and analyze the concentration of dissolved (R)-Linezolid-d3 using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC).[13]

Visualizations

Logical Relationship for (R)-Linezolid-d3 Storage:
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Logical Flow for (R)-Linezolid-d3 Storage
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Caption: Recommended storage conditions for (R)-Linezolid-d3.

Experimental Workflow for Solubility Determination:
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Workflow for Solubility Determination
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Caption: Shake-flask method for solubility determination.
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Degradation Pathway of Linezolid:
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Caption: Degradation pathways of Linezolid under stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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